ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(4-methoxy-3-nitrobenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C18H17N3O6S/c1-3-27-17(23)11-4-7-13(8-5-11)19-18(28)20-16(22)12-6-9-15(26-2)14(10-12)21(24)25/h4-10H,3H2,1-2H3,(H2,19,20,22,28)
• InChI Key: HGIBZECFMPSXGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C18H17N3O6S
• Molecular Weight: 403.4 g/mol

Description

Ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate, also known as MNBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNBA is a derivative of benzoic acid and has a complex molecular structure that makes it a promising candidate for research and development.

Mechanism of Action

The mechanism of action of ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in cells. ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has been shown to inhibit the activity of the enzyme topoisomerase, which is involved in DNA replication and cell division. ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has also been shown to inhibit the activity of certain proteins involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects on cells and organisms. In vitro studies have shown that ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has also been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines and chemokines.
In vivo studies have shown that ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate can reduce tumor growth in mice and improve survival rates. ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has also been shown to have anti-bacterial effects against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has several advantages for use in lab experiments, including its relatively low cost, ease of synthesis, and potential for use in a variety of applications. However, ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate, including further investigation of its anti-cancer properties, its potential use as an anti-inflammatory and anti-bacterial agent, and its use in agriculture and materials science. Additional studies are needed to fully understand the mechanism of action of ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate and its potential side effects. Further research is also needed to optimize the synthesis of ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate and to develop new derivatives with improved properties.

Synthesis Methods

Ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate can be synthesized using a variety of methods, including the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with ethyl 4-aminobenzoate and potassium thiocyanate to form ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate. Other methods of synthesis include the use of different reagents and catalysts, depending on the desired outcome.

Scientific Research Applications

Ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has been studied extensively for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has been investigated for its anti-cancer properties and its ability to inhibit the growth of cancer cells. ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has also been studied for its potential use as an anti-inflammatory and anti-bacterial agent.
In agriculture, ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has been investigated for its ability to control plant diseases caused by fungi and bacteria. ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has also been studied for its potential use as a plant growth regulator and as a herbicide.
In materials science, ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has been investigated for its potential use in the development of new materials such as polymers and coatings. ethyl 4-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate has also been studied for its ability to act as a photochromic material, which changes color in response to light.